N-benzyl-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide

• IUPAC Name: N-benzyl-N'-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]oxamide
• InChI: InChI=1S/C26H34N4O2/c1-29-14-8-11-21-17-22(12-13-23(21)29)24(30-15-6-3-7-16-30)19-28-26(32)25(31)27-18-20-9-4-2-5-10-20/h2,4-5,9-10,12-13,17,24H,3,6-8,11,14-16,18-19H2,1H3,(H,27,31)(H,28,32)
• InChI Key: FPBHMEZGQHEGAH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NCC3=CC=CC=C3)N4CCCCC4
• Molecular Formula: C26H34N4O2
• Molecular Weight: 434.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzyl group, a tetrahydroquinoline group, and a piperidine group. These groups are common in many biologically active compounds, so this compound could potentially have interesting biological properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of polar functional groups could make it soluble in polar solvents.

Scientific Research Applications

Metabolism and Pharmacokinetics

A study on the metabolism and pharmacokinetics of compounds similar to the specified chemical, particularly orexin 1 and 2 receptor antagonists, shows extensive metabolism and elimination mainly via feces, with metabolites indicating oxidation and rearrangement processes. This underscores the compound's potential in pharmacokinetic studies and drug development for insomnia treatment (Renzulli et al., 2011).

Photopolymerization Initiators

Research on naphthalimide derivatives, which share structural motifs with the query compound, highlights their application as polymerizable one-component visible light initiators. These findings are crucial for the development of materials with high migration stability and photopolymerization performance (Yang et al., 2018).

Synthetic Chemistry

The synthesis of new trans-2-benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones demonstrates the compound's utility in creating pharmacologically interesting structures. This research provides insights into diastereoselective reactions and the development of compounds with potential pharmacological activities (Kandinska et al., 2006).

Anticonvulsant Agents

A novel anticonvulsant agent containing a tetrahydroisoquinoline skeleton, related to the query compound, showcases the potential for developing new anticonvulsants. This agent, comparable in potency to known AMPA receptor modulators, underlines the therapeutic applications of such compounds in treating seizures (Gitto et al., 2006).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, some similar compounds have been found to inhibit tubulin polymerization, which can lead to cell death.